Cas no 23340-69-4 (Dimethyl 5-Cyanoisophthalate)

Dimethyl 5-Cyanoisophthalate Properties

Names and Identifiers

• Dimethyl 5-cyanoisophthalate
• 5-Cyano-dimethylisophthalate
• dimethyl 5-cyanobenzene-1,3-dicarboxylate
• dimethyl 5-cyanobenzene-1,3-dioate
• 5-cyano-isophthalic acid dimethyl ester
• Dimethyl-5-cyan-isophthalat
• Dimethyl5-Cyanoisophthalate
• dimethyl-5-cyanoisophthalate
• VCBJSDVXWATFEQ-UHFFFAOYSA-N
• 6607AJ
• TRA0056033
• SY013333
• AX8268618
• AB0058224
• 1,3-Benzenedicarboxylic acid, 5-cyano-, 1,3-dimethyl ester
• 1,3-DIMETHYL 5-CYANOBENZENE-1,3-DICARBOXYLATE
• CS-0199048
• DB-058038
• AKOS022183209
• AS-32062
• SCHEMBL4747234
• DTXSID50480499
• MFCD10567209
• YAA34069
• 23340-69-4
• AC-23523
• +Expand

• MDL： MFCD10567209
• InChIKey： VCBJSDVXWATFEQ-UHFFFAOYSA-N
• Inchi： 1S/C11H9NO4/c1-15-10(13)8-3-7(6-12)4-9(5-8)11(14)16-2/h3-5H,1-2H3
• SMILES： O(C([H])([H])[H])C(C1C([H])=C(C#N)C([H])=C(C(=O)OC([H])([H])[H])C=1[H])=O

Computed Properties

• Exact Mass: 219.05300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 219.05315777g/mol
• Heavy Atom Count: 16
• Complexity: 306
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 76.4

Experimental Properties

• LogP: 1.13148
• PSA: 76.39000

Dimethyl 5-Cyanoisophthalate Security Information

Dimethyl 5-Cyanoisophthalate Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%